Cas no 28490-56-4 (Benzene,1-fluoro-3-(iodomethyl)-)

Benzene,1-fluoro-3-(iodomethyl)- structure
28490-56-4 structure
Product Name:Benzene,1-fluoro-3-(iodomethyl)-
CAS No:28490-56-4
Molecular Formula:C7H6FI
Molecular Weight:236.02494
CID:253183
PubChem ID:15101883

Benzene,1-fluoro-3-(iodomethyl)- Properties

Names and Identifiers

    • Benzene,1-fluoro-3-(iodomethyl)-
    • 5-Fluoro-2-iodotoluene
    • 3-Fluor-benzyljodid
    • 3-FLUORO-6-IODOTOLUENE
    • 3-fluoro-benzyl iodide
    • BUTTPARK 45�1-61
    • m-FC6H4CH2I
    • m-Fluobenzyljodid
    • m-Fluorbenzyliodid
    • AKOS014115476
    • 1-Fluoro-3-(iodomethyl)benzene
    • 28490-56-4
    • A819475
    • SCHEMBL6661987
    • Benzene, 1-fluoro-3-(iodomethyl)-
    • MDL: MFCD20414998
    • InChIKey: NBZPDSQNTKSZML-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H6FI/c8-7-3-1-2-6(4-7)5-9/h1-4H,5H2
    • SMILES: C1=CC(=CC(=C1)F)CI

Computed Properties

  • Exact Mass: 235.94938
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 235.95
  • Heavy Atom Count: 9
  • Complexity: 94.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • LogP: 2.73870
  • PSA: 0
  • Refractive Index: 1.58
  • Boiling Point: 206.8ºC at 760mmHg
  • Flash Point: 82.1ºC
  • Density: 1.788g/cm3

Benzene,1-fluoro-3-(iodomethyl)- Related Literature

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